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Abstract

Bolasterone (7a,17a-dimethyltestosterone), a potent synthetic anabolic-androgenic steroid
(AAS), has been a subject of interest in both medicinal chemistry and doping control. This
technical guide provides a comprehensive overview of Bolasterone, encompassing its
chemical and physical properties, synthesis, mechanism of action, metabolism, and analytical
detection methods. The document is intended to serve as a detailed resource for researchers
and professionals in drug development and related scientific fields.

Introduction

Bolasterone, with the CAS registry number 1605-89-6, is a 17a-alkylated derivative of
testosterone.[1] Developed in the 1960s, it was initially investigated for potential therapeutic
applications but is now primarily known for its performance-enhancing effects in sports and is
listed as a prohibited substance by the World Anti-Doping Agency (WADA).[2] Its chemical
structure is characterized by the addition of a methyl group at the 7a and 17a positions of the
steroid nucleus, which enhances its oral bioavailability and anabolic activity.[1]

Chemical and Physical Properties

Bolasterone is a white to off-white crystalline solid.[3] Its chemical and physical properties are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1667360?utm_src=pdf-interest
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bolasterone
https://www.wada-ama.org/en/prohibited-list
https://en.wikipedia.org/wiki/Bolasterone
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bolasterone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1605-89-6 [3]
Molecular Formula C21H3202 [3]
Molecular Weight 316.48 g/mol [3]

(7R,8R,9S,10R,13S,14S,17S)-
17-hydroxy-7,10,13,17-
tetramethyl-

IUPAC Name 2,6,7,8,9,11,12,14,15,16- [3]
decahydro-1H-
cyclopenta]a]phenanthren-3-

one

Melting Point 164 °C [3]

Soluble in organic solvents
Solubility such as acetonitrile, methanol, [4]

and chloroform.

Synthesis

The synthesis of Bolasterone involves the introduction of methyl groups at the 7a and 17a
positions of the testosterone scaffold. A general strategy for the synthesis of 7a-methyl steroids
can be adapted for Bolasterone production.

Experimental Protocol: Synthesis of 7a,17a-
Dimethyltestosterone (Bolasterone)

This is a generalized protocol based on the synthesis of similar 7-methyl steroids and may
require optimization.

Starting Material: 17a-methyltestosterone

o Protection of the 3-keto-4-ene System: The 3-keto group of 17a-methyltestosterone is first
protected, for example, by forming an enol ether or a ketal.
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e Introduction of the 7a-methyl Group: The protected steroid is then subjected to a methylation
reaction. This can be achieved through various methods, such as reaction with a methylating
agent (e.g., methyl iodide) in the presence of a strong base to form a kinetically controlled
enolate at the C-7 position, followed by quenching to introduce the 7a-methyl group.
Stereochemical control is crucial at this step.

o Deprotection: The protecting group at the 3-position is removed under appropriate conditions
(e.g., acidic hydrolysis for a ketal) to regenerate the 3-keto-4-ene functionality.

 Purification: The final product, Bolasterone, is purified using chromatographic techniques
such as column chromatography or recrystallization to yield a pure crystalline solid.

Mechanism of Action and Pharmacological

Properties
Androgen Receptor Binding and Signaling Pathway

Like other AAS, Bolasterone exerts its effects primarily by binding to and activating the
androgen receptor (AR), a member of the nuclear receptor superfamily.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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